Cas no 81467-37-0 ( )

  structure
  structure
Product Name: 
CAS No:81467-37-0
MF:C10H12N2OS
MW:208.280080795288
CID:883432
PubChem ID:4285882
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • N-(benzylcarbamothioyl)acetamide
    • AKOS004010383
    • NSC118967
    • DTXSID60401574
    • 1-acetyl 3-benzylthiourea
    • NSC-118967
    • 81467-37-0
    •  
    • Inchi: 1S/C10H12N2OS/c1-8(13)12-10(14)11-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H2,11,12,13,14)
    • InChI Key: ULUBKYNATFLFJD-UHFFFAOYSA-N
    • SMILES: S=C(NC(C)=O)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 208.06703418g/mol
  • Monoisotopic Mass: 208.06703418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 73.2Ų
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